Robust hydrophobic gold, glass and polypropylene surfaces obtained through a nanometric covalently bound organic layer†

RSC Advances Pub Date: 2020-04-03 DOI: 10.1039/D0RA01011A

Abstract

The (electro)chemical grafting of a polyfluorinated calix[4]arene on gold, polypropylene and glass is reported. The modified surfaces were characterized by ellipsometry, atomic force microscopy (AFM), and by X-ray photoelectron spectroscopy (XPS). A nanometric, robust and uniform monolayer of covalently surface-bound calix[4]arenes was obtained on the three different materials. For all surfaces, contact angles higher than 110° were recorded, highlighting the hydrophobic character given by this ∼2 nm thin organic monolayer. Remarkably, the contact angle values remained unchanged after 18 months under a laboratory atmosphere. The results presented herein thus present an attractive and sustainable strategy for bringing hydrophobic properties to the interface of a wide range of materials.

Graphical abstract: Robust hydrophobic gold, glass and polypropylene surfaces obtained through a nanometric covalently bound organic layer
Robust hydrophobic gold, glass and polypropylene surfaces obtained through a nanometric covalently bound organic layer†
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